Cas no 1445146-52-0 (N-(1-cyanocyclobutyl)-4-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)benzamide)

• Product Name: N-(1-cyanocyclobutyl)-4-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)benzamide
• CAS No: 1445146-52-0
• MF: C₁₇H₁₆N₄O₂
• MW: 308.334543228149
• CID: 6510505
• PubChem ID: 75377390
• Update Time: 2025-07-17

N-(1-cyanocyclobutyl)-4-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyanocyclobutyl)-4-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)benzamide
• 1445146-52-0
• EN300-7532963
• Z1360300228
• AKOS033289044

• Inchi： 1S/C17H16N4O2/c18-10-17(8-1-9-17)20-15(22)12-4-6-13(7-5-12)16-19-14(21-23-16)11-2-3-11/h4-7,11H,1-3,8-9H2,(H,20,22)
• InChI Key： PKZKZIWJLHKYJS-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=CC=2)C(NC2(C#N)CCC2)=O)=NC(C2CC2)=N1

Computed Properties

• Exact Mass: 308.12732577g/mol
• Monoisotopic Mass: 308.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 91.8Ų

Additional information on N-(1-cyanocyclobutyl)-4-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)benzamide

Research Briefing on N-(1-cyanocyclobutyl)-4-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)benzamide (CAS: 1445146-52-0)

In recent years, the compound N-(1-cyanocyclobutyl)-4-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)benzamide (CAS: 1445146-52-0) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, mechanism of action, and preclinical evaluations.

The compound, characterized by its cyclobutyl cyanide and 1,2,4-oxadiazole moieties, has been identified as a promising scaffold for targeting specific protein-protein interactions (PPIs) involved in inflammatory and oncogenic pathways. Recent studies have highlighted its role as a potent inhibitor of the NF-κB signaling pathway, which is implicated in various inflammatory diseases and cancers. The structural optimization of this compound has been a focal point, with researchers exploring modifications to enhance its bioavailability and target specificity.

One of the key advancements in the synthesis of N-(1-cyanocyclobutyl)-4-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)benzamide involves a multi-step protocol that ensures high yield and purity. The process typically begins with the cyclization of cyclopropanecarboxamide to form the 1,2,4-oxadiazole core, followed by coupling with 4-cyanocyclobutanecarboxylic acid derivatives. Recent publications have reported improvements in the catalytic systems used for these steps, reducing side reactions and improving scalability.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating inflammatory responses and inhibiting tumor growth. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that the compound exhibited nanomolar affinity for IKKβ, a kinase critical in NF-κB activation. Animal models of rheumatoid arthritis treated with this compound showed significant reduction in joint inflammation and tissue damage, suggesting its potential as a novel anti-inflammatory agent.

Despite these promising results, challenges remain in the clinical translation of N-(1-cyanocyclobutyl)-4-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)benzamide. Issues such as metabolic stability and off-target effects need to be addressed through further structural refinements. Current research is also exploring its combination with other therapeutic agents to enhance synergistic effects and reduce dosage-related toxicity.

In conclusion, N-(1-cyanocyclobutyl)-4-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)benzamide represents a compelling candidate for drug development, with its unique chemical structure and promising biological activity. Continued research efforts are essential to fully elucidate its therapeutic potential and overcome existing limitations. This briefing underscores the importance of interdisciplinary collaboration in advancing this compound from bench to bedside.